Cas no 9004-39-1 (CAP-S 2)

• Product Name: CAP-S 2
• CAS No: 9004-39-1
• MF: C₇₆H₁₁₄O₄₉
• MW: 1811.68899011612
• MDL: MFCD00132685
• CID: 804143
• PubChem ID: 3084039
• Update Time: 2025-04-19

CAP-S 2 Chemical and Physical Properties

Names and Identifiers

• CAP-S 2
• CELLULOSE ACETATE PROPIONATE AVERAGE M.W.15000
• Cellulose acetate propionate
• Cellulose acetate propionate, average M.W. 25,000
• Cellulose, acetate propanoate
• NS00013437
• 9004-39-1
• SCHEMBL5189368
• DTXSID901009763

• MDL： MFCD00132685
• Inchi： 1S/C36H54O19.C28H38O19.C12H22O11/c1-9-21(37)45-17-19-29(49-23(39)11-3)31(50-24(40)12-4)34(53-27(43)15-7)36(48-19)55-30-20(18-46-22(38)10-2)47-35(54-28(44)16-8)33(52-26(42)14-6)32(30)51-25(41)13-5;1-11(29)37-9-19-21(39-13(3)31)23(40-14(4)32)26(43-17(7)35)28(46-19)47-22-20(10-38-12(2)30)45-27(44-18(8)36)25(42-16(6)34)24(22)41-15(5)33;13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h19-20,29-36H,9-18H2,1-8H3;19-28H,9-10H2,1-8H3;3-20H,1-2H2
• InChI Key： HKQOBOMRSSHSTC-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(COC(CC)=O)O1)OC(CC)=O)OC(CC)=O)OC(CC)=O)C1C(COC(CC)=O)OC(C(C1OC(CC)=O)OC(CC)=O)OC(CC)=O.O(C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)C1C(COC(C)=O)OC(C(C1OC(C)=O)OC(C)=O)OC(C)=O.O(C1C(C(C(C(CO)O1)O)O)O)C1C(CO)OC(C(C1O)O)O

Computed Properties

• Exact Mass: 322.01200
• Monoisotopic Mass: 1810.64287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 49
• Heavy Atom Count: 125
• Rotatable Bond Count: 52
• Complexity: 2910
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 30
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 666

Experimental Properties

• Color/Form: powder
• Density: 1.23 g/mL at 25 °C(lit.)
• Melting Point: 188-210 °C(lit.)
• Boiling Point: 754.1°Cat760mmHg
• Flash Point: 299.9°C
• PSA: 118.87000
• LogP: 2.27250
• Solubility: Not available

CAP-S 2 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds